Cas no 522628-98-4 (2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

2-(3,4-Dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione is a specialized heterocyclic compound featuring a tetrahydroisoquinoline-dione core with dimethoxyphenyl and ethoxymethylidene substituents. Its structural complexity and functional groups make it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of electron-donating methoxy and ethoxy groups enhances its reactivity in electrophilic and nucleophilic transformations. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, offering opportunities for further derivatization. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions facilitates handling and storage.

2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione structure

522628-98-4 structure

Product Name:2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione

CAS No:522628-98-4

MF:

MW:

CID:4654603

Update Time:2025-06-03

2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione

2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM411341-1g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%+	1g	$323	2024-07-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00972599-1g	2-(3,4-Dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	1g	￥1456.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00972599-5g	2-(3,4-Dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	5g	￥4235.0	2024-04-18
Enamine	EN300-04008-0.05g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	0.05g	$64.0	2023-06-24
Enamine	EN300-04008-0.1g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	0.1g	$66.0	2023-06-24
Enamine	EN300-04008-0.25g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	0.25g	$92.0	2023-06-24
Enamine	EN300-04008-0.5g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	0.5g	$175.0	2023-06-24
Enamine	EN300-04008-1.0g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	1g	$256.0	2023-06-24
Enamine	EN300-04008-2.5g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	2.5g	$503.0	2023-06-24
Enamine	EN300-04008-5.0g	2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	522628-98-4	95%	5g	$743.0	2023-06-24

2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Related Literature

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Additional information on 2-(3,4-dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione

Compound CAS No 522628-98-4: 2-(3,4-Dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione

The compound with CAS No 522628-98-4, known as 2-(3,4-Dimethoxyphenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dimethoxyphenyl group with an ethoxymethylidene substituent attached to a tetrahydroisoquinoline dione framework.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The dimethoxyphenyl group contributes to the molecule's aromatic stability and potential for interaction with biological systems. Meanwhile, the ethoxymethylidene substituent introduces flexibility and reactivity, making it a versatile building block for further chemical modifications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dimethoxyphenyl precursor. This is followed by a series of coupling reactions to introduce the ethoxymethylidene group and form the tetrahydroisoquinoline dione backbone. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules. Its structure allows for easy functionalization, enabling researchers to tailor its properties for specific applications. For instance, it has been employed in the development of novel antibiotics and anti-inflammatory agents.

Recent research has also explored the use of this compound in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

In addition to its chemical applications, this compound has shown potential in biological systems. Studies have demonstrated its ability to modulate cellular signaling pathways, making it a candidate for drug development targeting various diseases such as cancer and neurodegenerative disorders.

The unique combination of aromaticity and functional groups in this compound makes it an attractive target for further research. Ongoing studies are focused on optimizing its synthesis and exploring its properties under different environmental conditions.

In conclusion, CAS No 522628-98-4 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its structure and reactivity make it a valuable tool for researchers seeking to develop new materials and therapeutic agents.